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Compound of Interest

Compound Name: Nicotinonitrile 1-oxide

Cat. No.: B127128 Get Quote

Technical Guide: Nicotinonitrile 1-oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nicotinonitrile 1-oxide (also

known as 3-cyanopyridine N-oxide), a key intermediate in the synthesis of various

pharmaceutical compounds. This document details its chemical identity, physical properties, a

robust synthesis protocol, and its application in further chemical transformations.

Chemical Identification and Properties
Nicotinonitrile 1-oxide is a pyridine N-oxide derivative characterized by a nitrile group at the

3-position. Its identification and key physicochemical properties are summarized below.
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Property Value

CAS Number 14906-64-0[1]

Molecular Formula C₆H₄N₂O[1]

Molecular Weight 120.11 g/mol [1]

IUPAC Name 1-oxidopyridin-1-ium-3-carbonitrile[1]

Synonyms
3-Cyanopyridine N-oxide, Nicotinonitrile N-

oxide, 3-Pyridinecarbonitrile 1-oxide[2][3]

Appearance
White to light yellow/orange powder or

crystals[4]

Melting Point 168-176 °C (range from various sources)[5][6][7]

Safety Information: Nicotinonitrile 1-oxide is harmful if swallowed, in contact with skin, or if

inhaled.[1][4] It is recommended to handle this compound in a well-ventilated area, using

appropriate personal protective equipment.[4]

Spectroscopic Data
Detailed experimental spectroscopic data for Nicotinonitrile 1-oxide is not widely available in

public spectral databases.
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Spectrum Type Data Summary

¹H NMR

Specific, experimentally verified spectra with

peak assignments are not readily available in

public databases.

¹³C NMR

PubChem references a ¹³C NMR spectrum in

the publication: S. A. Sojka, F. J. Dinan J. Org.

Chem. 1979, 44, 307, however, the spectral

data is not directly provided.[1]

IR

Specific, experimentally verified spectra with

peak assignments are not readily available in

public databases.

Mass Spec

Specific, experimentally verified spectra with

fragmentation analysis are not readily available

in public databases.

Synthesis of Nicotinonitrile 1-oxide
Nicotinonitrile 1-oxide is typically synthesized via the N-oxidation of 3-cyanopyridine. The

following protocol is adapted from established industrial methods.[5][8]

Experimental Protocol: Oxidation of 3-Cyanopyridine
Objective: To synthesize 3-cyanopyridine N-oxide with high yield and purity.

Reagents:

3-Cyanopyridine (Nicotinonitrile)

30% Hydrogen Peroxide (H₂O₂)

Silicomolybdic acid (catalyst)

Sulfuric acid (co-catalyst)

Deionized water
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Procedure:

To a suitable reaction vessel, add 3-cyanopyridine, deionized water, sulfuric acid, and the

silicomolybdic acid catalyst.

Heat the mixture with stirring to a temperature of 75-95 °C.[5][8]

Slowly and uniformly add 30% hydrogen peroxide to the reaction mixture over a period of 8-

10 hours, maintaining the reaction temperature within the 75-95 °C range.[5][7]

After the addition of hydrogen peroxide is complete, maintain the reaction mixture at the

same temperature for an additional 6-8 hours to ensure the reaction goes to completion.[5]

[7]

Cool the reaction mixture to below 15 °C.[5][7]

The solid product will precipitate. Isolate the product by filtration (e.g., centrifugation).

Dry the isolated solid to obtain Nicotinonitrile 1-oxide.

Expected Outcome: This method can produce Nicotinonitrile 1-oxide with yields reported to

be above 95% and purity exceeding 96%.[5][7]

Synthetic Applications & Workflows
Nicotinonitrile 1-oxide is not typically studied for direct biological activity but serves as a

crucial building block for more complex molecules. Its primary application is in the synthesis of

2-chloronicotinic acid, another important pharmaceutical intermediate.[5][9] It is also a

documented intermediate in the synthesis of Arimoclomol, a drug candidate for amyotrophic

lateral sclerosis (ALS).[10][11]

Synthesis and Application Workflow
The following diagram illustrates the synthesis of Nicotinonitrile 1-oxide and its subsequent

conversion to 2-chloronicotinic acid, a key transformation for this intermediate.
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Workflow: Synthesis and Application of Nicotinonitrile 1-oxide

Synthesis of Nicotinonitrile 1-oxide

Application: Synthesis of 2-Chloronicotinic Acid

3-Cyanopyridine

Oxidation Reaction

 H₂O₂, Catalyst,
 H₂SO₄, 75-95°C 

Nicotinonitrile 1-oxide

 Yield >95% 

Chlorination

 POCl₃ 

2-Chloro-3-cyanopyridine

Hydrolysis

 NaOH(aq) 

2-Chloronicotinic Acid
(Pharmaceutical Intermediate)

Click to download full resolution via product page

Caption: Synthesis of Nicotinonitrile 1-oxide and its conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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